Cas no 1207004-95-2 (N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide)

• Product Name: N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide
• CAS No: 1207004-95-2
• MF: C₁₇H₁₉N₃O₃S
• MW: 345.41606259346
• CID: 6263503
• PubChem ID: 45504644
• Update Time: 2025-05-23

N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide
• F5833-6935
• 1207004-95-2
• AKOS024521403
• N-[4-methyl-3-(2-oxopiperidin-1-yl)phenyl]pyridine-3-sulfonamide
• N-(4-methyl-3-(2-oxopiperidin-1-yl)phenyl)pyridine-3-sulfonamide

• Inchi： 1S/C17H19N3O3S/c1-13-7-8-14(11-16(13)20-10-3-2-6-17(20)21)19-24(22,23)15-5-4-9-18-12-15/h4-5,7-9,11-12,19H,2-3,6,10H2,1H3
• InChI Key： IKQYWIRWZCSYMS-UHFFFAOYSA-N
• SMILES： S(C1C=NC=CC=1)(NC1C=CC(C)=C(C=1)N1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 345.11471265g/mol
• Monoisotopic Mass: 345.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide

Introduction to N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide (CAS No 1207004-95-2)

N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1207004-95-2, represents a promising candidate for further exploration in drug development, particularly in the realm of targeting neurological and inflammatory disorders. The molecular structure of this compound incorporates several key pharmacophores that contribute to its potential therapeutic applications.

The core structure of N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide consists of a pyridine ring substituted with a sulfonamide group at the 3-position. This sulfonamide moiety is a well-known pharmacophore that enhances the solubility and bioavailability of many pharmaceutical agents. Additionally, the presence of a 2-oxopiperidine ring in the molecule introduces a secondary amine functionality, which can interact with various biological targets. The combination of these features makes this compound an intriguing subject for medicinal chemists seeking to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The< strong> N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide has shown potential in preclinical studies as a modulator of neurotransmitter systems. Specifically, the piperidine ring can interact with dopamine receptors, which are implicated in the pathophysiology of these conditions. This interaction may lead to improved symptoms and disease management.

Furthermore, the sulfonamide group in N-4-methyl-3-(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide can serve as a site for further chemical modification, allowing researchers to fine-tune its pharmacological properties. This flexibility is crucial for optimizing drug candidates for clinical use. The compound's ability to modulate multiple targets simultaneously makes it a valuable tool for understanding complex biological pathways and developing multi-target drugs.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict the binding affinity and selectivity of N-4-methyl-3-(2-oxopiperidin-1-yloxy)phenylpyridine 3-sulfonamide towards various biological targets. These predictions are crucial for guiding experimental design and reducing the time required to bring new drugs to market.

The synthesis of N-4-methyl-3(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this compound efficiently.

In conclusion, N-4-methyl-3(2-oxopiperidin-1-yl)phenylpyridine-3-sulfonamide (CAS No 1207004-95-2) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and interactions with biological targets make it an attractive candidate for further development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in addressing some of the most challenging diseases faced by humanity today.